4-(methylsulfonamidomethyl)-N-(4-morpholinophenyl)cyclohexanecarboxamide
Description
4-(methylsulfonamidomethyl)-N-(4-morpholinophenyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C19H29N3O4S and its molecular weight is 395.52. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibitors : A study by Supuran et al. (2013) highlights the synthesis and testing of aromatic sulfonamide inhibitors, including compounds similar in structure to "4-(methylsulfonamidomethyl)-N-(4-morpholinophenyl)cyclohexanecarboxamide", for carbonic anhydrase isoenzymes I, II, IV, and XII. These compounds showed nanomolar half maximal inhibitory concentration (IC50) values, indicating potent inhibitory effects against various isoenzymes, which are crucial for understanding enzyme activity and designing drugs for conditions like glaucoma, epilepsy, and cancer (Supuran, Maresca, Gregáň, & Remko, 2013).
Antimicrobial and Modulating Activity : Oliveira et al. (2015) investigated "4-(Phenylsulfonyl) morpholine", closely related to the chemical , for its antimicrobial and modulating activity against standard and multi-resistant strains of bacteria and fungi. This research provides insights into how sulfonamide compounds can be used to combat drug-resistant microbial infections, offering a promising avenue for the development of new antibiotics (Oliveira, Teixeira, Cassiano, Sena, Coutinho, Menezes, Figueredo, Silva, Toledo, & Bento, 2015).
Chemical Synthesis and Molecular Structure : Padwa et al. (2002) describe a chemical synthesis approach involving alpha-sulfinylenamides, which are structurally related to the compound of interest. This research provides valuable insights into synthetic methodologies for constructing complex molecular architectures, which are fundamental in the development of new chemical entities with potential therapeutic applications (Padwa, Heidelbaugh, Kuethe, McClure, & Wang, 2002).
Characterization and Biological Activity : Danish et al. (2021) synthesized and characterized new sulfonamide derivatives, including "4-((2,4-dichlorophenylsulfonamido)methyl)cyclohexanecarboxylic acid" and related compounds. Their study focused on crystal structure, spectral properties, and hydrogen bonding, demonstrating the complex intermolecular interactions that can influence the biological activity and stability of sulfonamide compounds (Danish, Akhtar, Ashfaq, Arshad, & Asiri, 2021).
Properties
IUPAC Name |
4-(methanesulfonamidomethyl)-N-(4-morpholin-4-ylphenyl)cyclohexane-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O4S/c1-27(24,25)20-14-15-2-4-16(5-3-15)19(23)21-17-6-8-18(9-7-17)22-10-12-26-13-11-22/h6-9,15-16,20H,2-5,10-14H2,1H3,(H,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNULGXLJYVSVMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NCC1CCC(CC1)C(=O)NC2=CC=C(C=C2)N3CCOCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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